Cas no 1436849-02-3 (5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone)

• Product Name: 5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone
• CAS No: 1436849-02-3
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 2135838
• Update Time: 2023-11-19

5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone
• 2(1H)-Pyridinone, 5-bromo-3-(methoxymethyl)-
• 5-Bromo-3-(methoxymethyl)pyridin-2(1H)-one
• CID 119086294

• Inchi： 1S/C7H8BrNO2/c1-11-4-5-2-6(8)3-9-7(5)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： MPGWPJSHZLIEBP-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1)COC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 233
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 316.2±42.0 °C(Predicted)
• pka: 9.75±0.10(Predicted)